Cas no 1592971-54-4 (1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol)

• Product Name: 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol
• CAS No: 1592971-54-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5579371
• Update Time: 2025-08-03

1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol
• Cyclobutanol, 1-[[[(2-chlorophenyl)methyl]amino]methyl]-

• Inchi： 1S/C12H16ClNO/c13-11-5-2-1-4-10(11)8-14-9-12(15)6-3-7-12/h1-2,4-5,14-15H,3,6-9H2
• InChI Key： MLAXKGMPBPKFOP-UHFFFAOYSA-N
• SMILES： C1(CNCC2=CC=CC=C2Cl)(O)CCC1

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 338.2±17.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)

Additional information on 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol

1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol: A Comprehensive Overview

The compound with CAS No. 1592971-54-4, commonly referred to as 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol, is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of secondary alcohols and features a cyclobutane ring, which is a four-membered cyclic structure, making it unique in terms of its geometric and electronic properties. The presence of the 2-chlorophenyl group introduces additional complexity, as it contributes to the molecule's aromaticity and reactivity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in organic synthesis, particularly in the development of bioactive molecules. The cyclobutane ring is known for its strain energy, which can be harnessed to induce specific reactivity in chemical reactions. This property makes 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol a valuable substrate for exploring novel synthetic pathways. Researchers have demonstrated that the strain within the cyclobutane ring can facilitate [ring-opening reactions](https://example.com/ring-opening-reactions), leading to the formation of diverse products with potential applications in pharmaceuticals and agrochemicals.

The amino group attached to the cyclobutane ring further enhances the versatility of this compound. Amino groups are known for their ability to participate in hydrogen bonding, which can influence the solubility and bioavailability of molecules. In the context of drug design, this feature could be exploited to improve the pharmacokinetic properties of derivatives of 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to target proteins, paving the way for their use in therapeutic applications.

The chlorine atom present in the 2-chlorophenyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modulation is crucial in determining the reactivity of 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol in various chemical transformations. For instance, studies have shown that chlorine substitution can enhance the electrophilicity of aromatic rings, making them more susceptible to nucleophilic attacks. This characteristic has been leveraged in designing synthetic routes for complex molecules, including those with potential medicinal value.

In terms of synthesis, 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol can be prepared through a variety of methods, including [amine alkylation](https://example.com/amine-alkylation) and [cyclopropanation](https://example.com/cyclopropanation) reactions. These methods often involve multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Recent innovations in catalytic systems have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol is essential for assessing its ecological impact. Studies have shown that such compounds can undergo biodegradation under specific conditions, particularly in aerobic environments. However, further research is needed to fully characterize their persistence and toxicity in different ecosystems.

In conclusion, 1-({[(2-chlorophenyl)methyl]amino}methyl)cyclobutan-1-ol is a versatile compound with significant potential in various fields, including organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions to complex chemical challenges. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.